Journal Name:Environmental Impact Assessment Review
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IF:0
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Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-07-20 , DOI:
10.1002/agt2.391
Traditional donor-acceptor type organic luminescent materials usually suffer from unfavorable spectral broadening and fluorescence quenching problems arising from strong inter/intra-chromophore interactions in aggregation state. Here, two ultraviolet carbazole-pyrimidine isomers (named o-DCz-Pm and m-DCz-Pm) with novel aggregation-induced narrowband phenomenon are constructed and systematic investigated by experiments and theoretical simulations. Benefitting from strengthened steric hindrance and multiple noncovalent interactions, the nonradiative decay, vibrational motion, and structural relaxation of singlet state can be effectively suppressed in aggregation state. Consequently, the electroluminescence peak of 397 nm, full width at half maximum of 21 nm and external quantum efficiency of 3.4% are achieved simultaneously in nondoped o-DCz-Pm-based device. This work paves an avenue toward the development of high-performance narrowband nondoped ultraviolet materials and organic light-emitting diodes.
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-07-11 , DOI:
10.1002/agt2.383
Many studies in metal-organic frameworks (MOFs) aiming for high photocatalytic activity resort to self-assembling both energy donor and acceptor building units in skeleton to achieve effective energy transfer, which, however, usually needs tedious synthetic procedure and design of a new MOF. In this work, we demonstrated that building a Förster resonance energy transfer (FRET) pathway can be realized through suitable molecular doping in a given MOF structure without altering the original porous structure, presenting an alternative strategy to design efficient photocatalysts for CO2 reduction. In situ electron spin resonance, ultrafast transient absorption spectroscopy, and computational studies reveal that the FRET-induced excitation has dramatically altered the exciton transfer pathway in structure and facilitated electron-hole separation. As a result, the molecular doped MOFs synthesized through one-pot reaction show outstanding selectivity (96%) and activity (1314 μmol·g−1·h−1) for CO production versus almost no activity for the pristine MOFs, and this result stands out from existing competitors. Furthermore, the reaction mechanism was proposed and the intermediate signals were detected by in situ diffuse reflectance infrared Fourier transform spectroscopies. This study presents a clear picture of building FRET process in MOFs through molecular doping and provides a new design strategy for MOF-based photocatalysts.
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-04-27 , DOI:
10.1002/agt2.349
The development of green and simple chemiluminescence (CL) systems with intensive and long-lasting emission is highly desirable in lighting and extension of their applications. In this study, it is found that the involvement of aggregation-induced emission (AIE) surfactant could greatly enhance the CL of luminol–H2O2–Co2+ system. The inserted hydrophobic tetraphenylethylene fluorophore in AIE is able to increase the hydrophobicity of alkyl chain and decrease the critical micelle concentration (CMC) of surfactant. The synergistic effect of micelle-improved enrichment and CL resonance energy transfer endows luminol–H2O2–Co2+ system intensive and long-lasting emission under neutral pH conditions (pH 7.4). The visible emission is still observed even after 60 min. Our study has opened a new avenue for exploring green and simple effective CL systems through AIE surfactant with unltralow CMC toward various applications in lighting, optical sensing, and photocatalysis, etc.
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-07-26 , DOI:
10.1002/agt2.394
Full utilization of the excited species at both singlet states (1R*) and triplet states (3R*) is crucial to improving electrochemiluminescence (ECL) efficiency but is challenging for organic luminescent materials. Here, an aggregation-induced delayed ECL (AIDECL) active organic dot (OD) containing a benzophenone acceptor and dimethylacridine donor is reported, which shows high ECL efficiency via reverse intersystem crossing (RISC) of non-emissive 3R* to emissive 1R*, overcoming the spin-forbidden radiative decay from 3R*. By introducing dual donor-acceptor pairs into luminophores, it is found that nonradiative pathway could be further suppressed via enhanced intermolecular weak interactions, and multiple spin-up conversion channels could be activated. As a consequence, the obtained OD enjoys a 6.8-fold higher ECL efficiency relative to the control AIDECL-active OD. Single-crystal studies and theoretical calculations reveal that the enhanced AIDECL behaviors come from the acceleration of both radiative transition and RISC. This work represents a major step towards purely organic, high-efficiency ECL dyes and a direction for the design of next-generation ECL dyes at the molecular level.
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-06-21 , DOI:
10.1002/agt2.374
Liu et al. develop a multifunctional all-polymer photovoltaic blend. The material not only has excellent stability and mechanical durability, but also increases the efficiency to 18.04%. Interestingly, this study is the first to apply the active layer material in water purification, which can well remove many heavy metal ions from water, while having potential applications (e308).
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-06-21 , DOI:
10.1002/agt2.375
We reported a one-step formation strategy of oil-in-water-in-oil Pickering double emulsions by the co-stabilization of hydrophobic microgels and hydrophilic lipase. Such double emulsion systems provide a desirable platform for highly efficient biodiesel production due to the ultra-high interfacial areas. Additionally, the reaction-controlled demulsification allows the simple collection of products and enzymes, promising excellent recyclability of the biphasic catalysis system (e300).
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1002/agt2.359
Micro/nanorobots are promising for a wide range of biomedical applications (such as targeted tumor, thrombus, and infection therapies in hard-to-reach body sites) because of their tiny size and high maneuverability through the actuation of external fields (e.g., magnetic field, light, ultrasound, electric field, and/or heat). However, fully synthetic micro/nanorobots as foreign objects are susceptible to phagocytosis and clearance by diverse phagocytes. To address this issue, researchers have attempted to develop various cytomembrane-camouflaged micro/nanorobots by two means: (1) direct coating of micro/nanorobots with cytomembranes derived from living cells and (2) the swallowing of micro/nanorobots by living immunocytes via phagocytosis. The camouflaging with cytomembranes or living immunocytes not only protects micro/nanorobots from phagocytosis, but also endows them with new characteristics or functionalities, such as prolonging propulsion in biofluids, targeting diseased areas, or neutralizing bacterial toxins. In this review, we comprehensively summarize the recent advances and developments of cytomembrane-camouflaged medical micro/nanorobots. We first discuss how cytomembrane coating nanotechnology has been employed to engineer synthetic nanomaterials, and then we review in detail how cytomembrane camouflage tactic can be exploited to functionalize micro/nanorobots. We aim to bridge the gap between cytomembrane-cloaked micro/nanorobots and nanomaterials and to provide design guidance for developing cytomembrane-camouflaged micro/nanorobots.
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-06-15 , DOI:
10.1002/agt2.368
Digital light processing (DLP) of structurally complex poly(ethylene glycol) (PEG) hydrogels with high mechanical toughness represents a long-standing challenge in the field of 3D printing. Here, we report a 3D printing approach for the high-resolution manufacturing of structurally complex and mechanically strong PEG hydrogels via heat-assisted DLP. Instead of using aqueous solutions of photo-crosslinkable monomers, PEG macromonomer melts were first printed in the absence of water, resulting in bulk PEG networks. Then, post-printing swelling of the printed networks was achieved in water, producing high-fidelity 3D hydrogels with complex structures. By employing a dual-macromonomer resin containing a PEG-based four-arm macrophotoinitiator, “all-PEG” hydrogel constructs were produced with compressive toughness up to 1.3 MJ m−3. By this approach, porous 3D hydrogel scaffolds with trabecular-like architecture were fabricated, and the scaffold surface supported cell attachment and the formation of a monolayer mimicking bone-lining cells. This study highlights the promises of heat-assisted DLP of PEG photopolymers for hydrogel fabrication, which may accelerate the development of 3D tissue-like constructs for regenerative medicine.
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-07-21 , DOI:
10.1002/agt2.392
Flame retardants play a crucial role in improving the flame retardant properties of polymer materials. In recent years, environmental problems caused by flame retardants have attracted widespread attention. It is urgent to use green and effective methods to prepare flame retardant polymers. Bioinspired nanocomposites with layered structures seem to provide effective ideas, but in general, their hydrophilic raw materials limit their applications in certain fields. Here, we prepared biomimetic composites with a layered “brick-and-mortar” structure by gravity-induced deposition using polyimide as the polymer matrix and montmorillonite (MMT) as the filler. The well-arranged structures of the composite material could isolate oxygen and prevent combustible gases from escaping. The gas barrier performance has been greatly improved, in which the water vapor transmission rate and the oxygen transmission rate decreased by 99.18% and three orders of magnitude, respectively. The flame retardant performance has also been improved, and its limiting oxygen index can reach 67.9%. The polyimide matrix can be converted to water-insoluble by thermal imidization of water-soluble poly (amic acid) salt precursors, which endows the composites with low hygroscopicity. The coating containing MMT can protect against polyurethane (PU) foam from fire. During the conical calorimetric test, the coated sample self-extinguished, and the peak heat release rate, total heat release, and total smoke production are significantly decreased by 53.39%, 40.69%, and 53.03%, respectively. Taking advantage of these properties, this work utilizes a facile method to prepare biomimetic composites with low moisture absorption, excellent gas barrier properties, and flame retardancy, which have great application potential.
Environmental Impact Assessment Review ( IF 0 ) Pub Date: 2023-03-07 , DOI:
10.1002/agt2.331
Functional materials with circularly polarized luminescence (CPL) have attracted tremendous attention due to their promising applications in three-dimensional displays, chiral recognition and catalysis, photoelectronic devices, contrast imaging, information encryption, and other fields. Among various CPL-active materials, polymeric systems with aggregation-induced emission (AIE) have emerged as excellent candidates because of their efficient aggregate-state fluorescence, large solid-state dissymmetry factor, excellent processibility, diversified self-assembly behaviors, and readily switchable CPL properties. This review summarizes and discusses the recent progress as well as future perspective of diverse AIE polymer systems with CPL, including CPL-active covalent AIE polymers, CPL-active supramolecular AIE polymers, and AIEgen/polymer composites with CPL. According to the location or introduction method of AIEgen in polymer structures, this review further divides CPL-active covalent AIE polymers into three categories, including polymers with AIEgen in main chains, polymers with AIEgen in side chains, and CPL-active polymers with clusterization-triggered emission. CPL-active supramolecular AIE polymers are discussed based on the driving force for the formation of supramolecular polymers, including host–guest interactions, metal coordination, and other non-covalent interactions. Moreover, examples on the construction of CPL-active AIEgen/polymer composites by physically mixing AIEgens with chiral (supra)polymers are also presented. This review is anticipated to provide readers with an overall view on the design strategies of CPL-active AIE polymers, and facilitate further research on the development of CPL materials and AIE polymers with advanced applications.
Supplementary Information
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